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COBALT CHLORIDE,

DIHYDRATE)

Cat. No.: B1175721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cobalt (II) chloride

dihydrate (CoCl₂·2H₂O) in various solvents. This information is critical for its application in

diverse research and development fields, including its use as a hypoxia-mimetic agent in cell

culture, a catalyst in organic synthesis, and a precursor for the synthesis of cobalt-based

materials. This document outlines solubility data, experimental protocols for solubility

determination, and visual representations of a key signaling pathway and an experimental

workflow involving cobalt chloride.

Physicochemical Properties of Cobalt (II) Chloride
Dihydrate
Cobalt (II) chloride dihydrate is a violet-blue crystalline solid. It is one of several hydrated forms

of cobalt (II) chloride, with the anhydrous form being blue and the hexahydrate form being rose-

red[1][2]. The dihydrate is stable in aqueous solutions at temperatures between 51.25 °C and

120.2 °C[2][3].

Key Properties:

Molecular Formula: CoCl₂·2H₂O

Molar Mass: 165.87 g/mol [1]
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Appearance: Violet-blue crystals[1]

Density: 2.477 g/cm³[1]

Melting Point: 100 °C (decomposes)[1]

Solubility Data
Quantitative solubility data for cobalt (II) chloride dihydrate is not as extensively reported as for

its anhydrous and hexahydrate counterparts. The solubility of different hydrates of the same

salt can vary due to differences in their crystal lattice energies and interactions with the solvent.

When precise concentrations of cobalt (II) chloride dihydrate solutions are required, it is

recommended to perform experimental solubility determination.

The following tables summarize the available quantitative solubility data for cobalt (II) chloride

in various solvents. It is important to note that much of the available data does not specify the

hydrate form and often refers to the anhydrous salt (CoCl₂). This information is provided as a

reference, but researchers should be cautious and verify the solubility for the specific dihydrate

form in their experimental context.

Table 1: Solubility of Cobalt (II) Chloride (form unspecified, likely anhydrous) in Water at

Various Temperatures[1][4]
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Temperature (°C) Solubility ( g/100 mL)

0 43.6

7 45.0

20 52.9

25 56.2

30 59.7

40 69.5

60 93.8

80 97.6

96 105.0

100 106.2

Table 2: Solubility of Cobalt (II) Chloride (form unspecified, likely anhydrous) in Various Organic

Solvents[1][4]
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Solvent Temperature (°C)
Solubility ( g/100 mL or
g/100 g)

Methanol 20 38.5

Ethanol (absolute) 0 45.0 ( g/100 g)

10 48.6 ( g/100 g)

20 54.4 ( g/100 g)

30 62.6 ( g/100 g)

40 67.4 ( g/100 g)

50 65.1 ( g/100 g)

60 66.8 ( g/100 g)

70 72.9 ( g/100 g)

80 70.3 ( g/100 g)

Acetone 0 9.11 ( g/100 g)

22.5 9.28 ( g/100 g)

50 7.25 ( g/100 g)

Diethyl Ether 20 0.021 ( g/100 g)

Pyridine 0 0.433 ( g/100 g)

25 0.578 ( g/100 g)

60 1.342 ( g/100 g)

106 14.34 ( g/100 g)

Acetonitrile 18 4.08 ( g/100 g)

Qualitative solubility information indicates that cobalt (II) chloride dihydrate is soluble in water,

ethanol, and acetone[2].

Experimental Protocol: Determination of Solubility
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The following is a general gravimetric method for determining the solubility of cobalt (II) chloride

dihydrate in a given solvent at a specific temperature.

Materials:

Cobalt (II) chloride dihydrate (CoCl₂·2H₂O)

Solvent of interest

Thermostatically controlled water bath or shaker

Analytical balance

Vials with airtight caps

Syringe filters (solvent-compatible, appropriate pore size)

Pre-weighed drying dishes

Oven

Methodology:

Preparation of Saturated Solution:

Add an excess amount of cobalt (II) chloride dihydrate to a known volume or mass of the

solvent in a sealed vial. The excess solid is crucial to ensure saturation.

Place the vial in a thermostatically controlled water bath or shaker set to the desired

temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous

agitation to facilitate dissolution.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.
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Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-

weighed drying dish. This step is critical to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Place the drying dish containing the saturated solution in an oven at a temperature

sufficient to evaporate the solvent without decomposing the cobalt chloride dihydrate (e.g.,

60-80°C).

Continue drying until a constant weight is achieved.

Record the final mass of the drying dish with the dried cobalt (II) chloride dihydrate.

Calculation of Solubility:

Calculate the mass of the dissolved cobalt (II) chloride dihydrate by subtracting the initial

mass of the empty drying dish from the final mass.

Express the solubility in the desired units (e.g., g/100 mL or g/100 g of solvent).

Visualization of a Key Signaling Pathway
Cobalt (II) chloride is widely used in cell biology to mimic hypoxic conditions. It achieves this by

stabilizing the alpha subunit of the Hypoxia-Inducible Factor 1 (HIF-1α), a key transcription

factor that is normally degraded in the presence of oxygen.
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Caption: HIF-1α Stabilization by Cobalt Chloride.

Visualization of an Experimental Workflow
The following diagram illustrates a typical workflow for inducing chemical hypoxia in a cell

culture experiment using cobalt (II) chloride dihydrate. The solubility of the compound is a

critical factor in the preparation of a sterile stock solution of the correct concentration.
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Preparation

Cell Treatment

Analysis

1. Weigh CoCl₂·2H₂O

2. Dissolve in sterile water
 to make stock solution

(e.g., 25 mM)

3. Filter-sterilize
stock solution

5. Add CoCl₂ stock to media
 to final concentration

(e.g., 100-600 µM)

4. Culture cells to
desired confluency

6. Incubate for desired time
(e.g., 24 hours)

7. Harvest cells

8. Perform downstream analysis
(e.g., Western blot for HIF-1α,

qPCR for target genes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cobalt(II) chloride - Sciencemadness Wiki [sciencemadness.org]

2. Properties and applications of cobalt chloride-Industry News-Nickel Acetate,Cobalt
Sulfate-Fairsky technology development co.,ltd. [fairskyland.com]

3. Cobalt(II) chloride - Wikipedia [en.wikipedia.org]

4. cobalt(II) chloride [chemister.ru]

To cite this document: BenchChem. [Solubility of Cobalt (II) Chloride Dihydrate: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175721#solubility-of-cobalt-chloride-dihydrate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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